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Compound of Interest

Compound Name: 8-Chloropyrido[2,3-b]pyrazine
CAS No.: 1392428-92-0
Cat. No.: B2912194

Get Quote

. J

Technical Dossier: 8-Chloropyrido[2,3-
b]pyrazine

CAS: 1392428-92-0 | Formula: C7H4CINs | M.W.: 165.58 g/mol [1][2][3]

Part 1: Chemical Identity & Physicochemical
Profile[1][2]
Structural Logic & Nomenclature

The molecule consists of a pyridine ring fused to a pyrazine ring across the [2,3-b] bond.[1][2]
The "8-Chloro" designation places the halogen atom on the pyridine ring, specifically at a
position highly activated by the electron-withdrawing nature of the adjacent diaza-heterocycle

(pyrazine).[1][2]
e SMILES:CIC1=C2C(N=CC=N2)=NC=C1[2][3][4][5]

e INChIKey:JVLXOXUSFFORHY-UHFFFAOYSA-N[1][2]
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 Structural Character: Electron-deficient heteroaromatic scaffold.[1][2]

Quantitative Data Summary

Property Value Context/Implication

) Typical of nitrogen-rich fused
Appearance Yellow to Brown Solid
heterocycles.[1][2]

Note: Exact MP varies by
Melting Point N/A (Est. >100°C) polymorph/purity; often
sublimates.[1][2]

Poor water solubility;
Solubility DMSO, DMF, DCM hydrolytically unstable in

aqueous acid/base.[1][2]

Weakly basic (pyridine

nitrogen); protonation

pKa (Calc) ~1.0-2.0 , .
deactivates nucleophilic attack.
[11[2]
Critical: C-Cl bond is

Storage -20°C (Desiccated) susceptible to slow hydrolysis

by atmospheric moisture.[1][2]

Part 2: Hazard Dynamics & Toxicology (The "Risk"
Profile)[2]
Mechanism of Toxicity

Unlike generic "irritants," the hazard profile of 8-Chloropyrido[2,3-b]pyrazine is driven by its
reactivity as an electrophilic trap.[1][2]

o Alkylating Potential: The chlorine atom is a good leaving group (

).[1][2] Upon contact with biological nucleophiles (cysteine thiols, lysine amines in proteins),
it can form covalent adducts, leading to sensitization and tissue damage.[1][2]

e GHS Classification:
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o Acute Tox. 4 (Oral): H302 - Harmful if swallowed.[1][2]

o Skin/Eye Irrit. 2: H315, H319 - Driven by local alkylation and HCI release upon hydrolysis.
[1][2]

o STOT SE 3: H335 - Respiratory irritation (mucosal membrane alkylation).[1][2]

Safety Logic Diagram

The following decision tree illustrates the handling logic required to mitigate the specific
electrophilic risks of this compound.

Inhalation Risk: Engineering:
Mucosal Alkylation Fume Hood + Inert Gas
Hazard Source:
Electrophilic C-Cl Bond
Skin/Eye Risk: PPE:
Direct Irritation/HCI Nitrile (>0.11mm) + Goggles

Click to download full resolution via product page

Safe Handling:
Schlenk/Glovebox Technique

Figure 1: Hazard mitigation logic based on the electrophilic nature of the C-Cl bond.

Part 3: Strategic Handling & Experimental Protocols
Storage & Stability (The "Why" behind the Protocol)

Directive: Store at -20°C under Argon/Nitrogen. Causality: The electron-deficiency of the
pyrido-pyrazine core makes the C-Cl bond hyper-reactive.[1][2] Ambient moisture can attack
this position, displacing chloride to form the hydroxy-derivative (pyridone tautomer), which is
catalytically dead for subsequent

reactions.[1][2]

 Validation: If the solid turns from yellow to white/pale, check LCMS for hydrolysis (M-CI+OH).
[11[2]

Synthetic Utility: Nucleophilic Aromatic Substitution ()
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This material is primarily used as a scaffold for kinase inhibitors (e.g., TRPV1 antagonists).[1]
[2] The following protocol ensures high yield by preventing side reactions.

Standard Protocol: Amination of 8-Chloropyrido[2,3-b]pyrazine

Setup: Flame-dry a 2-neck round bottom flask; cool under

e Solvent: Use anhydrous DMF or DMSO.[1][2] Do not use protic solvents (EtOH/MeOH)
initially to avoid solvolysis competition.[2]

o Base: Add 2.0 equiv. of DIPEA (Hunig's base) or

[1][2]

o Reasoning: Scavenges the HCI byproduct, driving the equilibrium forward.[1][2]
e Addition: Add amine nucleophile (1.1 equiv) at 0°C, then warm to RT.
o Observation: Reaction is often exothermic due to the high reactivity of the 8-position.[1][2]

o Workup: Quench with water (precipitates product) or extract with EtOAc.[1][2]

Reaction Pathway Visualization

The diagram below details the

mechanism, highlighting the critical transition state.[1][2]

8-ClI-Pyrido[2,3-b]pyrazine 8-Amino-Derivative
(Electrophile) + R-NH2 -Cl- (Kinase Scaffold)
Meisenheimer-like

/ Complex
Primary Amine
(R-NH2) HCI (Scavenged by Base)

Click to download full resolution via product page

Figure 2: Reaction pathway for the displacement of Chlorine at the 8-position.[1][2]
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Part 4: Emergency Response & Waste Disposal[1][2]
Exposure Response[1][2]

o Eye Contact: Immediate irrigation for 15 minutes.[1][2] Mechanism: Dilution of HCI generated
by hydrolysis on the corneal surface.[1][2]

» Skin Contact: Wash with soap/water.[1][2] Do not use alcohol (increases permeation).[1][2]

o Spill Cleanup: Treat as a toxic solid.[1][2] Dampen with inert oil (to suppress dust) before
sweeping, or use a HEPA vacuum.[1][2]

Waste Stream Management[1][2]

» Classification: Halogenated Heterocycle.[1][2]
» Disposal: High-temperature incineration equipped with a scrubber for Nitrogen Oxides (

) and Hydrogen Chloride (

).[2]

» Incompatibility: Do not mix with strong oxidizers or strong acids (risk of toxic chloramine-like
vapor generation).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Pyrido[2,3-b]pyrazine, 98% 0.5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.ca]

e 2. 8-Chloropyrido[2,3-b]pyrazine | C7TH4CIN3 | CID 77230570 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 3. chemscene.com [chemscene.com]

¢ 4. chemsynthesis.com [chemsynthesis.com]

e 5. Pyrido(2,3-b)pyrazine | C7TH5N3 | CID 67580 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 6. 8-Chloropyrido[2,3-b]pyrazine | 1392428-92-0 [sigmaaldrich.com]

¢ To cite this document: BenchChem. [8-Chloropyrido[2,3-b]pyrazine material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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